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Compound of Interest

Compound Name:
3-(Dimethylamino)-1,2-

propanediol

Cat. No.: B052021 Get Quote

An In-depth Technical Guide to N,N-Dimethyl-
2,3-dihydroxypropylamine
For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N-Dimethyl-2,3-dihydroxypropylamine, also known as 3-(Dimethylamino)-1,2-propanediol,
is a versatile chemical intermediate with significant potential in various scientific and industrial

applications. Its unique structure, featuring both a tertiary amine and a diol functional group,

makes it a valuable building block in the synthesis of more complex molecules, including

pharmaceuticals and specialized polymers. This technical guide provides a comprehensive

overview of the physical and chemical properties of N,N-Dimethyl-2,3-dihydroxypropylamine,

along with detailed experimental protocols for its synthesis, purification, and analysis.

Physical and Chemical Properties
The physical and chemical properties of N,N-Dimethyl-2,3-dihydroxypropylamine are

summarized in the tables below. This data is essential for its safe handling, storage, and

application in experimental settings.
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Property Value Reference

Molecular Formula C₅H₁₃NO₂ [1]

Molecular Weight 119.16 g/mol [1]

Appearance Colorless to light yellow liquid [2]

Density 1.004 g/mL at 25 °C [1]

Boiling Point 216-217 °C [1]

Flash Point 105 °C (221 °F) [3]

Refractive Index (n²⁰/D) 1.4609 [1]

pKa Not available

Solubility
Miscible with water and many

polar organic solvents.
[4]
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Property Description Reference

Chemical Stability
Stable under normal

conditions.

Reactivity with Acids

As a tertiary amine, it readily

reacts with acids to form

ammonium salts. These

reactions are typically

exothermic.

[5]

Reactivity with Oxidizing

Agents

Incompatible with strong

oxidizing agents. The diol

functionality can be oxidized to

aldehydes or carboxylic acids,

and the tertiary amine can be

oxidized to an N-oxide. The

specific products depend on

the oxidizing agent and

reaction conditions.

[6][7]

Thermal Decomposition

The thermal degradation of

amino alcohols can proceed

through various pathways,

including dehydration and C-C

or C-N bond cleavage. The

specific decomposition

products of N,N-Dimethyl-2,3-

dihydroxypropylamine have

not been extensively studied,

but pyrolysis of similar

compounds like propylene

glycol yields smaller carbonyl

compounds such as propanal

and acetone.

[8][9][10][11]
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The following sections provide detailed methodologies for the synthesis, purification, and

analysis of N,N-Dimethyl-2,3-dihydroxypropylamine. These protocols are based on established

methods for analogous compounds and may require optimization for specific laboratory

conditions.[12][13]

Synthesis of N,N-Dimethyl-2,3-dihydroxypropylamine
This protocol describes the synthesis via a nucleophilic substitution reaction between 3-chloro-

1,2-propanediol and dimethylamine.[14][15]

Materials:

3-chloro-1,2-propanediol

Aqueous solution of dimethylamine (e.g., 40%)

Sodium hydroxide

Methanol

Deionized water

Toluene

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dropping funnel, and reflux

condenser, add the aqueous solution of dimethylamine.

Slowly add a solution of 3-chloro-1,2-propanediol in methanol dropwise to the dimethylamine

solution at room temperature with vigorous stirring.

After the initial addition, slowly add a solution of sodium hydroxide in water to neutralize the

hydrochloric acid formed during the reaction.
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Heat the reaction mixture to reflux and maintain for several hours. Monitor the progress of

the reaction using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Once the reaction is complete, cool the mixture to room temperature.

Remove the excess dimethylamine and methanol by distillation.

Add toluene to the residue and perform azeotropic distillation to remove water.

Filter the cooled mixture to remove precipitated salts.

The filtrate contains the crude N,N-Dimethyl-2,3-dihydroxypropylamine.

Purification by Vacuum Distillation
The crude product from the synthesis can be purified by vacuum distillation to obtain a high-

purity final product.[13][16]

Apparatus:

Distillation flask

Fractionating column

Condenser

Receiving flask

Vacuum pump

Heating mantle

Procedure:

Assemble the vacuum distillation apparatus.

Place the crude N,N-Dimethyl-2,3-dihydroxypropylamine in the distillation flask with a few

boiling chips.
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Gradually apply vacuum to the system.

Slowly heat the distillation flask using the heating mantle.

Collect the fraction that distills at the appropriate boiling point under the applied vacuum. The

boiling point will be significantly lower than the atmospheric boiling point of 216-217 °C.

Monitor the purity of the collected fractions using GC analysis.

Analytical Methods
3.3.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for confirming the identity and purity of N,N-Dimethyl-2,3-

dihydroxypropylamine.[17][18][19][20][21]

Instrumentation:

Gas chromatograph coupled with a mass spectrometer.

Capillary column suitable for amine analysis (e.g., DB-5ms or equivalent).

GC Conditions (suggested starting parameters):

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow of 1 mL/min

Oven Program:

Initial temperature: 70 °C, hold for 2 minutes

Ramp: 10 °C/min to 280 °C

Hold at 280 °C for 5 minutes

Injection Volume: 1 µL (split injection)

MS Conditions:
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Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: m/z 30-300

3.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for structural elucidation.

Sample Preparation:

Dissolve 10-20 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃, D₂O).

Expected ¹H NMR Spectral Features:

A singlet corresponding to the N(CH₃)₂ protons.

Multiplets corresponding to the -CH₂- and -CH- protons of the propanediol backbone.

Broad signals for the -OH protons, which may exchange with D₂O.

Mandatory Visualizations
Experimental Workflow Diagram
The following diagram illustrates the general workflow for the synthesis, purification, and

analysis of N,N-Dimethyl-2,3-dihydroxypropylamine.

Synthesis Purification

Analysis

1. Reaction Setup
(3-chloro-1,2-propanediol + Dimethylamine)

2. Base Addition
(Sodium Hydroxide) 3. Reflux 4. Work-up

(Solvent Removal, Toluene Addition) 5. FiltrationCrude Product 6. Vacuum Distillation Pure Product

7. GC-MS Analysis

8. NMR Spectroscopy
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Caption: Workflow for Synthesis, Purification, and Analysis.

Conclusion
N,N-Dimethyl-2,3-dihydroxypropylamine is a valuable chemical entity with a range of potential

applications. This guide has provided a detailed overview of its physical and chemical

properties, along with comprehensive experimental protocols for its synthesis, purification, and

analysis. The provided information is intended to support researchers and drug development

professionals in the safe and effective utilization of this compound in their work. Further

research into its specific reactivity, thermal decomposition pathways, and potential biological

activities is warranted to fully explore its utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_3_Dipropylamino_propane_1_2_diol_Molecular_Structure_Synthesis_and_Potential_Applications.pdf
https://patents.google.com/patent/US20120277471A1/en
https://patents.google.com/patent/US20120277471A1/en
https://patents.google.com/patent/CN104370757A/en
https://patents.google.com/patent/CN104370757A/en
https://www.chemicalbook.com/synthesis/s-3-dimethylamino-1-2-propanediol.htm
https://www.benchchem.com/pdf/Technical_Support_Center_3_Dipropylamino_propane_1_2_diol_Purification.pdf
https://patents.google.com/patent/CN105758970A/en
https://patents.google.com/patent/CN105758970A/en
https://eureka.patsnap.com/patent-CN105758970A
https://eureka.patsnap.com/patent-CN105758970A
https://www.benchchem.com/pdf/Application_Note_Structural_Elucidation_of_3_Dipropylamino_propane_1_2_diol_using_NMR_and_Mass_Spectrometry.pdf
https://pubmed.ncbi.nlm.nih.gov/38844433/
https://pubmed.ncbi.nlm.nih.gov/38844433/
https://pubmed.ncbi.nlm.nih.gov/38844433/
https://pubmed.ncbi.nlm.nih.gov/38520317/
https://pubmed.ncbi.nlm.nih.gov/38520317/
https://www.benchchem.com/product/b052021#physical-and-chemical-properties-of-n-n-dimethyl-2-3-dihydroxypropylamine
https://www.benchchem.com/product/b052021#physical-and-chemical-properties-of-n-n-dimethyl-2-3-dihydroxypropylamine
https://www.benchchem.com/product/b052021#physical-and-chemical-properties-of-n-n-dimethyl-2-3-dihydroxypropylamine
https://www.benchchem.com/product/b052021#physical-and-chemical-properties-of-n-n-dimethyl-2-3-dihydroxypropylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b052021?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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